Cas no 12007-81-7 (BORON SILICIDE)

• Product Name: BORON SILICIDE
• CAS No: 12007-81-7
• MF: BH₇Si
• MW: 45.9520809650421
• CID: 224401
• PubChem ID: 6336861
• Update Time: 2025-10-28

BORON SILICIDE Chemical and Physical Properties

Names and Identifiers

• BORON SILICIDE
• boronsilicide(b4si)
• SILICON TETRABORIDE
• SILICON TETRABORIDE, -200 MESH
• Siliconboridemicrongrayblackpowder
• tetraboron silicide
• silicon boride
• 1-Sila-2,3,4,5-tetraboracyclopenta-1,3,5-triene
• 12007-81-7
• QXYJHPKBRSHLPI-UHFFFAOYSA-N
• Q4419238
• EINECS 234-518-5

• Inchi： 1S/BH3.H4Si/h1H3;1H4
• InChI Key： HHKZRRHPKSEXPI-UHFFFAOYSA-N
• SMILES： [SiH4].B

Computed Properties

• Exact Mass: 84.15378
• Monoisotopic Mass: 72.014149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 2.4 g/mL at 25 °C(lit.)
• Melting Point: 1870 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: -2.97480
• Solubility: Not available

BORON SILICIDE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on BORON SILICIDE

Boron Silicide: A Comprehensive Overview

Boron silicide, also known as CAS No. 12007-81-7, is a unique compound that has garnered significant attention in the fields of materials science and electronics. This compound, boron silicide, is a binary semiconductor material composed of boron (B) and silicon (Si). Its chemical formula is typically represented as BSi or B₄Si₄, depending on the specific stoichiometry. Boron silicide exhibits remarkable properties, including high thermal stability, excellent electrical conductivity, and strong mechanical strength, making it a valuable material for various advanced applications.

The synthesis of boron silicide involves several methods, including chemical vapor deposition (CVD), solid-state reaction, and thermal evaporation. Recent advancements in synthesis techniques have focused on optimizing the purity and crystallinity of the compound to enhance its performance in electronic devices. For instance, researchers have explored the use of plasma-enhanced CVD to achieve higher-quality thin films of boron silicide, which are critical for applications in high-frequency electronics and optoelectronics.

One of the most notable applications of boron silicide is in the field of electronics. Its unique electronic properties, such as a wide bandgap and high carrier mobility, make it an ideal candidate for use in power devices, radiofrequency (RF) components, and optoelectronic devices. Recent studies have demonstrated that boron silicide can be used as a high-performance material for tunnel field-effect transistors (TFETs), which are expected to revolutionize low-power electronic circuits.

In addition to its electronic applications, boron silicide has also found uses in optical devices due to its exceptional refractive index properties. The compound exhibits a high refractive index, which makes it suitable for applications in optical coatings, waveguides, and photonic devices. Researchers have recently explored the use of boron silicide in mid-infrared optics, where its transparency and mechanical robustness offer significant advantages over traditional materials like germanium and silicon.

The mechanical properties of boron silicide are another area of interest. The compound exhibits high hardness and wear resistance, making it a promising material for tribological applications. Recent studies have investigated the use of boron silicide coatings on cutting tools to improve their durability and performance under high-stress conditions. These findings highlight the potential of boron silicide in industrial applications where wear resistance is critical.

Furthermore, boron silicide has shown potential in energy-related applications. Its thermal stability and electrical conductivity make it a candidate for use in thermoelectric materials and solar cells. Recent research has focused on enhancing the thermoelectric performance of boron silicide by optimizing its microstructure through techniques such as doping and nanostructuring. These efforts aim to improve the efficiency of thermoelectric devices for waste heat recovery and renewable energy generation.

The environmental impact of boron silicide production is another critical consideration. Researchers have explored sustainable synthesis methods to minimize the environmental footprint of producing this compound. For example, green chemistry approaches such as solvent-free synthesis and recycling of precursor materials have been proposed to reduce waste and energy consumption during the production process.

In conclusion, boron silicide, with its exceptional properties and diverse applications, continues to be a subject of intense research and development. From electronics to optics and energy technologies, this compound offers unique advantages that make it a valuable material for advancing modern technologies. As researchers continue to explore new synthesis methods and application areas for boron silicide, its role in shaping future innovations is expected to grow significantly.